Cas no 17429-26-4 (2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI))

• Product Name: 2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI)
• CAS No: 17429-26-4
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 186702
• PubChem ID: 28542
• Update Time: 2025-04-19

2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI) Chemical and Physical Properties

Names and Identifiers

• 2H-Benzocyclohepten-2-one,1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans- (8CI)
• 1-methylbicyclo[5.4.0]undec-10-en-9-one
• 4a-methyl-5,6,7,8,9,9a-hexahydro-1H-benzo[7]annulen-2-one
• 4a-methyl-1,4a,5,6,7,8,9,9a-octahydro-2H-benzo[7]annulen-2-one
• 4a-Methyl-1,4a,5,6,7,8,9,9a-octahydro-2H-benzo[a]cyclohepten-2-one
• 17429-26-4
• 2H-Benzocyclohepten-2-one, 1,4a,5,6,7,8,9,9a-octahydro-4a-methyl-, trans-
• XNBNTNLDJQYZNX-UHFFFAOYSA-N
• 4a-Methyl-1,4a,5,6,7,8,9,9a-octahydro-2H-benzo[a]cyclohepten-2-one #
• DTXSID10938486

• Inchi： 1S/C12H18O/c1-12-7-4-2-3-5-10(12)9-11(13)6-8-12/h6,8,10H,2-5,7,9H2,1H3
• InChI Key： XNBNTNLDJQYZNX-UHFFFAOYSA-N
• SMILES： O=C1C=CC2(C)CCCCCC2C1

Computed Properties

• Exact Mass: 178.13584
• Monoisotopic Mass: 178.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3.6

Experimental Properties

• Density: 0.986
• Boiling Point: 273°Cat760mmHg
• Flash Point: 129.5°C
• Refractive Index: 1.499
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones